Cas no 3309-97-5 ((cyclohex-2-en-1-yl)methanol)

(cyclohex-2-en-1-yl)methanol structure
(cyclohex-2-en-1-yl)methanol structure
Product Name:(cyclohex-2-en-1-yl)methanol
CAS No:3309-97-5
MF:C7H12O
MW:112.169582366943
CID:44029
PubChem ID:11083859
Update Time:2025-04-18

(cyclohex-2-en-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexene-1-methanol
    • cyclohex-2-en-1-ylmethanol
    • (+/-)-2-cyclohexene-1-methanol
    • (1-Cyclohexen-3-yl)methanol
    • (2-Cyclohexenyl)methanol
    • (RS)-3-(hydroxymethyl)cyclohex-1-ene
    • 1-(1'-hydroxymethyl)cyclohex-2-ene
    • 1-cyclohex-2-enyl-methanol
    • 2-cyclohexen-1-ylmethanol
    • 2-Cyclohexenemethanol
    • 3-(hydroxymethyl)-cyclohexene
    • 3-hydroxymethylenecyclohexene
    • (cyclohex-2-en-1-yl)methanol
    • Cyclohex-2-enylmethanol
    • EN300-1719886
    • 3309-97-5
    • SCHEMBL1171442
    • DTXSID30454517
    • 3-hydroxymethylcyclohexene
    • FT-0713723
    • CS-0236598
    • TZTRNALMVOGNSM-UHFFFAOYSA-N
    • 896-446-6
    • DB-068751
    • DTXCID20405336
    • Inchi: InChI=1S/C7H12O/c8-6-7-4-2-1-3-5-7/h2,4,7-8H,1,3,5-6H2
    • InChI Key: TZTRNALMVOGNSM-UHFFFAOYSA-N
    • SMILES: C1(CO)CCCC=C1

Computed Properties

  • Exact Mass: 112.08900
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 86.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 1.4

Experimental Properties

  • PSA: 20.23000
  • LogP: 1.33500

(cyclohex-2-en-1-yl)methanol Pricemore >>

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